Cas no 2138551-41-2 (3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138551-41-2
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 6107901
• PubChem ID: 165961625
• Update Time: 2025-07-21

3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138551-41-2
• EN300-1161409
• 3-(4,4-dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol
• 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C15H29NO/c1-14(2)7-9-16(10-8-14)13-11-12(17)5-6-15(13,3)4/h12-13,17H,5-11H2,1-4H3
• InChI Key： HTVGIFLJVGMDJD-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol

3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol: A Novel Compound with Promising Therapeutic Potential

3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol, with the chemical identifier CAS No. 2138551-41-2, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its complex molecular structure, which includes multiple 4,4-dimethylpiperidin-1-yl and 4,4-dimethylcyclohexan-1-ol functional groups. The unique arrangement of these moieties contributes to its potential pharmacological activities, making it a subject of interest for researchers and pharmaceutical developers.

Recent studies have highlighted the importance of 4,4-dimethylpiperidin-1-yl derivatives in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit enhanced affinity for G protein-coupled receptors (GPCRs), which are critical targets for drug discovery. The 4,4-dimethylcyclohexan-1-ol moiety, in particular, has been shown to influence membrane fluidity and lipid raft formation, factors that are pivotal in neurodegenerative diseases.

The synthesis of 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol has been optimized using modern catalytic methods, reflecting advancements in green chemistry. A 2024 report in Organic & Biomolecular Chemistry described a one-pot multistep reaction that reduces synthetic waste and improves yield. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing, which is essential for reducing environmental impact and ensuring cost-effectiveness.

Pharmacological investigations into this compound have revealed its potential as a therapeutic agent. In vitro studies have demonstrated that 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol exhibits anti-inflammatory properties by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. A 2023 study published in Pharmacological Research further indicated that the compound may modulate the activity of ion channels, making it a candidate for treating neurological disorders such as epilepsy and multiple sclerosis.

Recent advancements in computational modeling have provided insights into the molecular interactions of this compound. Molecular dynamics simulations conducted in 2024 revealed that the 4,4-dimethylcyclohexan-1-ol ring preferentially binds to specific protein pockets, enhancing its selectivity. These findings are crucial for the design of more effective drugs with minimal side effects, a priority in modern drug development.

The compound's potential applications extend beyond traditional therapeutic areas. Research published in ACS Chemical Biology in 2023 explored its role in targeting cancer-related pathways. The 4,4-dimethylpiperidin-1-yl group was found to interfere with the activity of certain kinases, which are often overactive in tumor cells. This suggests that 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol could be a valuable tool in the development of targeted cancer therapies.

Additionally, the compound's ability to modulate lipid metabolism has attracted attention in the context of metabolic disorders. A 2024 study in Cell Metabolism indicated that the 4,4-dimethylcyclohexan-1-ol moiety may influence the activity of enzymes involved in fatty acid oxidation, offering potential therapeutic benefits for conditions such as obesity and type 2 diabetes.

The synthesis and characterization of this compound have also been supported by advanced analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These methods are essential for ensuring the quality of pharmaceutical compounds, which is critical for clinical applications.

Despite its promising properties, further research is needed to fully understand the compound's mechanisms of action and potential side effects. Preclinical trials are currently underway to evaluate its safety and efficacy in animal models. These studies will provide critical data for the eventual transition to human clinical trials, a necessary step before the compound can be considered for therapeutic use.

Overall, 3-(4,4-Dimethylpiperidin-1-yl)-4,4-dimethylcyclohexan-1-ol represents a significant contribution to the field of medicinal chemistry. Its unique structure and potential therapeutic applications highlight the importance of continued research in this area. As the field of drug discovery evolves, compounds like this one will play a vital role in addressing complex medical challenges.